Cas no 2287314-58-1 (5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid)

• Product Name: 5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid
• CAS No: 2287314-58-1
• MF: C₁₈H₂₃NO₅
• MW: 333.378925561905
• CID: 6593436
• PubChem ID: 137945049
• Update Time: 2025-05-20

5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid
• 5-{1-[(benzyloxy)carbonyl]piperidin-4-yl}oxolane-2-carboxylic acid
• 2287314-58-1
• EN300-6747943

• Inchi： 1S/C18H23NO5/c20-17(21)16-7-6-15(24-16)14-8-10-19(11-9-14)18(22)23-12-13-4-2-1-3-5-13/h1-5,14-16H,6-12H2,(H,20,21)
• InChI Key： JSEYXVJEXFZDKT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CCC1C1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 333.15762283g/mol
• Monoisotopic Mass: 333.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid

5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid (CAS No. 2287314-58-1): A Comprehensive Overview

5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid (CAS No. 2287314-58-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid is a derivative of piperidine and oxolane, featuring a phenylmethoxycarbonyl group attached to the piperidine ring. The compound's molecular formula is C₁₉H₂₁NO₅, with a molecular weight of approximately 351.37 g/mol. The presence of multiple functional groups, including carboxylic acid, ester, and amide functionalities, contributes to its diverse chemical reactivity and biological properties.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biochemical assays and drug delivery systems. Its stability under physiological conditions is also noteworthy, which is crucial for its potential use in pharmaceutical formulations.

Synthesis Methods

The synthesis of 5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach involves the coupling of 4-piperidone with phenyl chloroformate to form the phenylmethoxycarbonyl piperidine intermediate. Subsequently, this intermediate undergoes cyclization with an appropriate oxolane precursor to yield the final product.

Recent advancements in synthetic methodologies have led to the development of more efficient and environmentally friendly routes for the synthesis of this compound. For instance, the use of transition metal catalysts and microwave-assisted reactions has significantly reduced reaction times and improved product yields. These improvements have not only enhanced the scalability of the synthesis process but also made it more accessible for large-scale production in industrial settings.

Biological Activities

5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. One of its key properties is its ability to modulate G protein-coupled receptors (GPCRs), which are involved in various signaling pathways critical for cellular functions.

In neurological research, this compound has shown promise as a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that it can enhance cognitive function and reduce neuroinflammation by modulating specific GPCRs involved in these conditions. Additionally, its ability to cross the blood-brain barrier makes it a valuable candidate for central nervous system (CNS) disorders.

In cancer research, 5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid has exhibited anti-proliferative effects on various cancer cell lines. It has been shown to induce apoptosis and inhibit cell migration by targeting key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that the compound could be developed into a novel therapeutic agent for cancer treatment.

Clinical Trials and Future Prospects

The promising preclinical results of 5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects.

In addition to its potential as a standalone therapeutic agent, there is growing interest in combining 5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid with other drugs to enhance treatment outcomes. For example, combination therapies involving this compound and existing anti-cancer agents have shown synergistic effects in preclinical models, suggesting that such approaches could be highly effective in clinical settings.

Conclusion

5-(1-Phenylmethoxycarbonylpiperidin-4-yl)oxolane-2-carboxylic acid (CAS No. 2287314-58-1) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutics for neurological disorders and cancer. Ongoing clinical trials will provide further insights into its safety and efficacy, potentially leading to new treatment options for patients suffering from these conditions.